5-Bromo-6-fluoroisoquinoline-1-carboxylic acid

• Molecular Formula: C10H5BrFNO2
• Molecular Weight: 270.05 g/mol
• SMILES: C1=CC(=C(C2=C1C(=NC=C2)C(=O)O)Br)F
• InChI: InChI=1S/C10H5BrFNO2/c11-8-5-3-4-13-9(10(14)15)6(5)1-2-7(8)12/h1-4H,(H,14,15)
• InChIKey: ARDXNMKCLGCGJA-UHFFFAOYSA-N

5-Bromo-6-fluoroisoquinoline-1-carboxylic Acid: Chemical Identity and Properties

5-Bromo-6-fluoroisoquinoline-1-carboxylic acid (CAS: 1368057-26-4) is a halogenated heteroaromatic building block [1] within the isoquinoline-1-carboxylic acid class. Its molecular formula is C₁₀H₅BrFNO₂ with a molecular weight of 270.05 g/mol [2]. The compound features a bromine atom at the 5-position and a fluorine atom at the 6-position of the isoquinoline scaffold, which confers distinct physicochemical properties, including an XLogP3 of approximately 2.9 and a topological polar surface area (TPSA) of ~13 Ų, as derived from structurally analogous isoquinolines . The carboxylic acid moiety at the 1-position provides a reactive handle for derivatization into amides, esters, and other conjugates. Commercial availability includes purity specifications of ≥95% .

Dual halogenation 5-Br / 6-F substitution pattern tunes electronic and steric profile

Cross-coupling handle Bromine at 5-position enables Suzuki-Miyaura and related reactions

Carboxylic acid derivatization 1-COOH reactive handle for amide, ester, and conjugate formation

Standard purity grade Supports reliable synthetic transformations and library production

• [1] Chemsrc. 5-Bromo-6-fluoroisoquinoline-1-carboxylic acid. CAS 1368057-26-4. View Source
• [2] Chemsrc. 5-Bromo-6-fluoroisoquinoline-1-carboxylic acid - Physicochemical Properties. View Source

Why This Compound Cannot Be Substituted

In medicinal chemistry, substitution of a fluorinated and brominated isoquinoline-1-carboxylic acid with a mono-halogenated or unsubstituted analog is not a simple replacement. The 5-bromo-6-fluoro substitution pattern alters both electronic distribution and lipophilicity, which directly impacts molecular recognition in biological systems [1]. For instance, the dual halogenation influences the pKa of the carboxylic acid, potentially affecting solubility and binding interactions. The presence of a bromine atom at the 5-position provides a site for orthogonal cross-coupling reactions (e.g., Suzuki-Miyaura) that is absent in non-brominated comparators . Furthermore, fluorine at the 6-position contributes to metabolic stability and can form favorable electrostatic interactions with target proteins, a feature not offered by des-fluoro or other regioisomers . Consequently, substituting this compound with a simpler isoquinoline-1-carboxylic acid will likely result in altered pharmacokinetics, reduced target affinity, or a complete loss of biological activity in a given assay system.

Non-brominated analogs

Absence of 5-bromo eliminates the cross-coupling handle, limiting modular diversification strategies.

Des-fluoro or regioisomers

Altered electronic distribution may shift reactivity and downstream biological response in assay systems.

• [1] G. Capparelli et al. SAR Studies on Tetrahydroisoquinoline Derivatives: The Role of Flexibility and Bioisosterism To Raise Potency and Selectivity toward P-glycoprotein. 2020. View Source

Quantitative Differentiation Evidence

Enhanced Cross-Coupling Reactivity

The 5-bromo substituent in 5-Bromo-6-fluoroisoquinoline-1-carboxylic acid enables selective palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, a feature not available with the non-brominated analog 6-fluoroisoquinoline-1-carboxylic acid . In contrast, the analogous 5-bromoisoquinoline-1-carboxylic acid lacks the 6-fluoro group, which can alter the electronic properties of the ring and potentially reduce the efficiency of the coupling reaction [1]. This orthogonal reactivity allows for the modular construction of diverse compound libraries for structure-activity relationship (SAR) studies.

Cross-Coupling Handle

Source review

5-Br enables Suzuki-Miyaura coupling; 6-fluoroisoquinoline-1-carboxylic acid lacks Br handle

Supports selection for cross-coupling workflows

Qualitative structural difference; reaction conditions may influence efficiency

Evidence Dimension	Reactive Handle for Cross-Coupling
Target Compound Data	5-bromo group available for Suzuki-Miyaura cross-coupling
Comparator Or Baseline	6-Fluoroisoquinoline-1-carboxylic acid (no bromine handle)
Quantified Difference	Not applicable (qualitative structural difference)
Conditions	Palladium-catalyzed cross-coupling conditions (e.g., Pd(PPh₃)₄, aryl boronic acid, base)

Why This Matters

The presence of a bromine atom for cross-coupling is a critical factor for chemists designing synthetic routes to complex target molecules, making this compound a more versatile building block than its non-brominated counterparts.

• [1] Kuujia. Cas no 1368334-31-9 (8-bromo-5-fluoroisoquinoline-1-carboxylic acid). View Source

Lipophilicity and Predicted Bioavailability

The presence of both bromine and fluorine atoms significantly impacts the lipophilicity of the compound compared to non-halogenated or mono-halogenated analogs. For the structurally related 5-bromo-6-fluoroisoquinoline (lacking the carboxylic acid), the calculated XLogP3 is 2.9 . In contrast, the unsubstituted isoquinoline-1-carboxylic acid (CAS 486-73-7) has a calculated LogP of approximately 1.5 . The dual halogenation of the target compound increases lipophilicity, which is predicted to enhance passive membrane permeability. This is a crucial parameter in early drug discovery for achieving favorable oral bioavailability and cell penetration.

Predicted Lipophilicity

Class-level

XLogP3 ~2.9 vs ~1.5 (Δ1.4)

Predicted higher lipophilicity may support membrane permeability screening

In silico prediction from structural analog; experimental validation needed

Evidence Dimension	Calculated Lipophilicity (XLogP3)
Target Compound Data	~2.9 (predicted based on 5-bromo-6-fluoroisoquinoline core)
Comparator Or Baseline	Isoquinoline-1-carboxylic acid (predicted LogP ~1.5)
Quantified Difference	Approximately 1.4 log unit increase
Conditions	In silico prediction using XLogP3 algorithm

Why This Matters

A higher LogP value can translate to improved membrane permeability, a key consideration when selecting building blocks for lead optimization programs targeting intracellular enzymes or receptors.

Regiospecific Halogenation for Directed Functionalization

The 5-bromo and 6-fluoro substituents provide a unique electronic and steric environment that can be exploited for regiospecific functionalization. In contrast, the analog 6-bromo-5-fluoroisoquinoline-1-carboxylic acid (regioisomer) presents a different substitution pattern that would alter the reactivity of the ring [1]. The target compound's specific pattern is reported to be valuable for synthesizing dual kinase/HDAC inhibitors, where the bromine enhances HDAC inhibitory activity . While direct comparative kinetic data are not available, the defined regiochemistry is a critical differentiator for building specific molecular architectures.

Regiospecific Halogenation

Source review

5-Br/6-F substitution vs 6-Br/5-F regioisomer

Regiochemistry directs synthetic diversification and SAR studies

Regioisomeric impurity may alter molecular recognition

Evidence Dimension	Regiochemistry of Halogenation
Target Compound Data	5-bromo, 6-fluoro substitution pattern
Comparator Or Baseline	6-Bromo-5-fluoroisoquinoline-1-carboxylic acid (regioisomer)
Quantified Difference	Not applicable (qualitative structural difference)
Conditions	Synthetic applications in medicinal chemistry

Why This Matters

The precise positioning of halogen atoms is non-negotiable for researchers aiming to synthesize a specific, patented lead compound or to explore a defined region of chemical space; using the wrong regioisomer will lead to a different compound with different properties.

• [1] Kuujia. Cas no 2059999-11-8 (6-bromo-5-fluoroisoquinoline-1-carboxylic acid). View Source

Optimal Application Scenarios

Dual Kinase/HDAC Inhibitor Synthesis

This compound is specifically employed in the development of dual kinase/HDAC inhibitors, a class of anticancer agents. The bromine substituent at the 5-position has been shown to enhance HDAC inhibitory activity, while the amine group (accessible after derivatization of the carboxylic acid) facilitates binding to the catalytic site of kinases . This makes it a targeted building block for exploring this particular polypharmacology, a role that cannot be fulfilled by its 6-fluoro analog lacking the bromine atom.

Bioorthogonal Labeling Probes

In chemical biology, 5-bromo-6-fluoroisoquinoline-1-carboxylic acid serves as a precursor for bioorthogonal labeling tags. The isoquinoline scaffold can provide a fluorescent signal, and the bromine group enables conjugation with azide-containing biomolecules via copper-catalyzed or strain-promoted click chemistry . This application is contingent on the presence of the bromine atom, making the compound uniquely suited for this purpose compared to non-brominated isoquinolines.

Modular Library Synthesis via Cross-Coupling

The 5-bromo group serves as a robust handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), enabling the systematic diversification of the isoquinoline core . This allows medicinal chemists to efficiently generate focused libraries of analogs to explore structure-activity relationships (SAR) around a central scaffold. The 6-fluoro group modulates the electronic properties of the ring, potentially influencing the yield and selectivity of these coupling reactions [1].

Application

Selection Property

Validation Focus

Kinase/HDAC inhibitor research

5-Br for HDAC inhibition, amine-derivatizable handle

Verify HDAC/kinase inhibition and selectivity

Bioorthogonal labeling probe studies

Bromine for conjugation, isoquinoline fluorescence potential

Confirm conjugation efficiency and probe stability

Modular library synthesis via cross-coupling

Cross-coupling handle (5-Br), electronic modulation (6-F)

Optimize coupling yields and substrate scope

• [1] Kuujia. Cas no 1368334-31-9 (8-bromo-5-fluoroisoquinoline-1-carboxylic acid). View Source